Cas no 1131614-78-2 (4-(Hexyloxy)-3-iodobenzoic acid)
1131614-78-2 structure
Product Name:4-(Hexyloxy)-3-iodobenzoic acid
CAS No:1131614-78-2
MF:C13H17IO3
MW:348.176756620407
CID:1030590
PubChem ID:44828901
Update Time:2025-04-20
4-(Hexyloxy)-3-iodobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(Hexyloxy)-3-iodobenzoic acid
- 4-hexoxy-3-iodobenzoic acid
- 4-hexoxy-3-iodanyl-benzoic acid
- AK133774
- CTK8E2170
- FT-0657184
- KB-145206
- SBB067999
- DB-060439
- 1131614-78-2
- A802920
- SCHEMBL25788104
- AKOS015843142
- DTXSID90660990
- 4-(Hexyloxy)-3-iodobenzoicacid
-
- Inchi: 1S/C13H17IO3/c1-2-3-4-5-8-17-12-7-6-10(13(15)16)9-11(12)14/h6-7,9H,2-5,8H2,1H3,(H,15,16)
- InChI Key: LHVYCDHEIWPZAI-UHFFFAOYSA-N
- SMILES: IC1C=C(C(=O)O)C=CC=1OCCCCCC
Computed Properties
- Exact Mass: 348.022
- Monoisotopic Mass: 348.022
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5A^2
- XLogP3: 4.4
4-(Hexyloxy)-3-iodobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019096696-1g |
4-(Hexyloxy)-3-iodobenzoic acid |
1131614-78-2 | 95% | 1g |
$431.64 | 2023-09-04 | |
| Ambeed | A844031-1g |
4-(Hexyloxy)-3-iodobenzoic acid |
1131614-78-2 | 95+% | 1g |
$445.0 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1757753-1g |
4-(Hexyloxy)-3-iodobenzoic acid |
1131614-78-2 | 98% | 1g |
¥4049.00 | 2024-08-09 | |
| Crysdot LLC | CD12179264-1g |
4-(Hexyloxy)-3-iodobenzoic acid |
1131614-78-2 | 95+% | 1g |
$535 | 2024-07-23 |
4-(Hexyloxy)-3-iodobenzoic acid Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
1131614-78-2 (4-(Hexyloxy)-3-iodobenzoic acid) Related Products
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- 1131588-12-9(3-Iodo-4-propoxybenzoic acid)
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